3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile

• Molecular Formula: C13H16FN3
• Molecular Weight: 233.28 g/mol
• IUPAC Name: 3-[4-(4-fluorophenyl)piperazin-1-yl]propanenitrile
• InChI: InChI=1S/C13H16FN3/c14-12-2-4-13(5-3-12)17-10-8-16(9-11-17)7-1-6-15/h2-5H,1,7-11H2
• InChI Key: BRVUCSKROBTQJE-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC#N)C2=CC=C(C=C2)F

Description

3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as FPPT and has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been reported to possess anxiolytic, antidepressant, and antipsychotic properties, making it a promising candidate for the treatment of mental disorders. Additionally, it has been shown to have potential applications in drug discovery and development, particularly in the design of new drugs targeting G protein-coupled receptors.

Mechanism of Action

The mechanism of action of 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile is not fully understood, but it is believed to act as a partial agonist or antagonist at various receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor. It has also been reported to modulate the activity of the GABAergic and glutamatergic systems, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile can induce a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the alteration of gene expression. It has also been shown to increase the levels of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which are involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile in lab experiments is its high potency and selectivity, which allows for precise modulation of the target receptors. Additionally, it has a relatively low toxicity profile, making it suitable for in vivo studies. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile. One area of research is the development of new drugs based on this compound for the treatment of mental disorders. Another direction is the investigation of its potential applications in the field of drug discovery and development, particularly in the design of new drugs targeting G protein-coupled receptors. Additionally, further studies are needed to fully elucidate the mechanism of action and biochemical and physiological effects of 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile.

Synthesis Methods

The synthesis of 3-[4-(4-Fluorophenyl)piperazin-1-yl]propanenitrile involves the reaction of 4-Fluorobenzyl chloride with piperazine in the presence of potassium carbonate. The resulting intermediate is then reacted with acrylonitrile to yield the final product. This method has been reported to have a high yield and purity, making it suitable for large-scale synthesis.